Cas no 923104-49-8 (2-Chloro-n-4-methyl-3-(methylsulfamoyl)phenylacetamide)

• Product Name: 2-Chloro-n-4-methyl-3-(methylsulfamoyl)phenylacetamide
• CAS No: 923104-49-8
• MF: C₁₀H₁₃ClN₂O₃S
• MW: 276.739820241928
• MDL: MFCD08444148
• CID: 3108967
• PubChem ID: 9291129
• Update Time: 2025-06-29

2-Chloro-n-4-methyl-3-(methylsulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{4-methyl-3-[(methylamino)sulfonyl]phenyl}acetamide
• CS-0241384
• AKOS001276029
• 2-chloro-N-[4-methyl-3-(methylsulfamoyl)phenyl]acetamide
• 2-Chloro-N-[4-methyl-3-[(methylamino)sulfonyl]phenyl]acetamide
• 2-Chloro-n-(4-methyl-3-[(methylamino)sulfonyl]phenyl)acetamide
• Z147651870
• EN300-23268
• G38905
• 2-chloro-N-(4-methyl-3-(N-methylsulfamoyl)phenyl)acetamide
• 923104-49-8
• 2-Chloro-n-4-methyl-3-(methylsulfamoyl)phenylacetamide

• MDL： MFCD08444148
• Inchi： 1S/C10H13ClN2O3S/c1-7-3-4-8(13-10(14)6-11)5-9(7)17(15,16)12-2/h3-5,12H,6H2,1-2H3,(H,13,14)
• InChI Key： NAIJGHRXJZGLGC-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(C)=C(C=1)S(NC)(=O)=O)=O

Computed Properties

• Exact Mass: 276.0335411Da
• Monoisotopic Mass: 276.0335411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.7Ų

Additional information on 2-Chloro-n-4-methyl-3-(methylsulfamoyl)phenylacetamide

Recent Advances in the Study of 2-Chloro-N-4-methyl-3-(methylsulfamoyl)phenylacetamide (CAS: 923104-49-8)

2-Chloro-N-4-methyl-3-(methylsulfamoyl)phenylacetamide (CAS: 923104-49-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and acetamide functional groups, has been the subject of recent studies due to its potential therapeutic applications. Researchers have focused on its synthesis, pharmacological properties, and mechanisms of action, aiming to explore its utility in drug development.

Recent studies have highlighted the compound's role as a potential inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Chloro-N-4-methyl-3-(methylsulfamoyl)phenylacetamide exhibits inhibitory activity against carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma and cancer. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and the enzyme, providing insights into its molecular mechanism of action.

Another area of interest is the compound's potential as an anti-inflammatory agent. A preclinical study conducted in 2022 reported that 2-Chloro-N-4-methyl-3-(methylsulfamoyl)phenylacetamide significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis. The study suggested that the compound's sulfonamide moiety plays a critical role in modulating inflammatory responses, making it a promising candidate for further development.

In addition to its pharmacological properties, recent advancements in the synthetic routes for 2-Chloro-N-4-methyl-3-(methylsulfamoyl)phenylacetamide have been reported. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis method that improves yield and reduces byproduct formation. This development is particularly relevant for industrial-scale production, addressing previous challenges in the compound's manufacturing process.

Despite these promising findings, challenges remain in the clinical translation of 2-Chloro-N-4-methyl-3-(methylsulfamoyl)phenylacetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance the compound's pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, 2-Chloro-N-4-methyl-3-(methylsulfamoyl)phenylacetamide (CAS: 923104-49-8) represents a compound with significant potential in drug discovery. Its diverse pharmacological activities and recent synthetic advancements underscore its relevance in chemical biology and pharmaceutical research. Future studies will likely focus on optimizing its properties for clinical applications, paving the way for novel therapeutic interventions.